Cas no 1806478-66-9 (1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806478-66-9
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4974741
• Update Time: 2025-07-17

1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c12-5-8(18)2-6-1-7(10(13)14)4-9(3-6)19-11(15,16)17/h1,3-4,10H,2,5H2
• InChI Key： SDHGXORNLONCTE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C(F)F)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806478-66-9) and Its Emerging Applications in Chemical Biology

1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one, identified by its CAS number 1806478-66-9, is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents, which confer distinct electronic and steric effects that can modulate its interactions with biological targets.

The structural framework of 1-bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one consists of a propanone core substituted with a brominated aromatic ring at the third position and a phenyl group at the fifth position. The phenyl ring is further functionalized with two fluorinated groups: a difluoromethyl group at the third position and a trifluoromethoxy group at the fifth position. These fluorine-containing moieties are strategically positioned to enhance the compound's lipophilicity, metabolic stability, and binding affinity to biological targets, making it a promising candidate for drug discovery and development.

In recent years, there has been a growing interest in the development of fluorinated compounds for their ability to improve pharmacokinetic properties such as bioavailability, solubility, and resistance to enzymatic degradation. The presence of multiple fluorine atoms in 1-bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one not only enhances its physicochemical properties but also allows for fine-tuning of its biological activity through structure-activity relationship (SAR) studies. This has led to its investigation in various therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders.

One of the most compelling aspects of 1-bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one is its potential as an intermediate in the synthesis of more complex bioactive molecules. The bromine atom at the third position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing chemists to introduce diverse substituents and explore new chemical space. Similarly, the ketone functionality can be transformed into other heterocyclic structures or used in condensation reactions to generate novel scaffolds with enhanced biological activity.

Recent studies have highlighted the role of fluorinated aromatic ketones in modulating enzyme activity and receptor binding. For instance, derivatives of 1-bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one have been shown to interact with protein targets such as kinases and transcription factors, potentially leading to therapeutic effects in diseases associated with aberrant signaling pathways. The difluoromethyl group, in particular, has been demonstrated to enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding capacity, while the trifluoromethoxy group can serve as an anchor point for interactions with hydrophilic residues in biological targets.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development due to their ability to improve drug-like properties. 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one exemplifies this trend by combining multiple fluorine atoms with a bromine atom to create a versatile scaffold for medicinal chemistry. Its potential applications extend beyond oncology; researchers are also exploring its utility in treating neurodegenerative diseases, where modulation of protein aggregation and neuronal signaling is crucial.

In conclusion, 1-bromo-3-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806478-66-9) represents a promising compound in the realm of chemical biology. Its unique structural features, including the presence of bromine and fluorine substituents, make it an attractive candidate for further investigation in drug discovery. As research continues to uncover new therapeutic applications for fluorinated molecules, compounds like this are poised to play a significant role in developing next-generation therapeutics that address unmet medical needs.